(Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine

• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• IUPAC Name: N-[1-(4-ethylphenyl)ethyl]butan-2-amine
• InChI: InChI=1S/C14H23N/c1-5-11(3)15-12(4)14-9-7-13(6-2)8-10-14/h7-12,15H,5-6H2,1-4H3
• InChI Key: SVMGUXRNBAPOHE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C)NC(C)CC

Description

Table 1: Molecular Properties of (Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine

Property	Value
Molecular Formula	C14H23N
Molecular Weight (g/mol)	205.34
Stereogenic Centers	2
IUPAC Name	N-[1-(4-ethylphenyl)ethyl]butan-2-amine

Comparative Structural Analysis with Related β-Phenethylamine Derivatives

β-Phenethylamines are characterized by a phenyl ring connected to an ethylamine side chain. Structural modifications to this core scaffold significantly alter biological activity and chemical behavior. Below, (Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine is compared to three representative derivatives:

Methamphetamine

Methamphetamine (N-methyl-1-phenylpropan-2-amine ) shares the β-phenethylamine backbone but differs in two key aspects:

• Substituent on the amine nitrogen : Methamphetamine has a methyl group, whereas the compound features a butan-2-yl group.
• Aromatic substitution : Methamphetamine’s phenyl ring is unsubstituted, while the analyzed compound includes a 4-ethyl group on the phenyl ring.

These differences increase the lipophilicity of (Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine compared to methamphetamine, potentially enhancing its ability to cross lipid membranes.

4-(Benzyloxy)-3-methoxyphenethylamine

This derivative, with the formula C16H19NO2 , incorporates a benzyloxy group at the 4-position and a methoxy group at the 3-position of the phenyl ring. Unlike (Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine, its side chain retains the unmodified ethylamine structure. The additional oxygen-containing groups in 4-(benzyloxy)-3-methoxyphenethylamine introduce hydrogen-bonding capacity absent in the ethyl-substituted compound.

N-(4-Methylbenzyl)-1-heptanamine

Featuring a heptyl chain and a 4-methylbenzyl group, this compound (C15H25N ) demonstrates how alkyl chain length influences molecular bulk. The heptanamine chain in N-(4-methylbenzyl)-1-heptanamine creates a more elongated structure compared to the compact butan-2-yl group in (Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine.

Table 2: Structural Comparison of β-Phenethylamine Derivatives

Compound	Molecular Formula	Nitrogen Substituent	Aromatic Substitution
(Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine	C14H23N	Butan-2-yl	4-Ethyl
Methamphetamine	C10H15N	Methyl	None
4-(Benzyloxy)-3-methoxyphenethylamine	C16H19NO2	Hydrogen	4-Benzyloxy, 3-methoxy
N-(4-Methylbenzyl)-1-heptanamine	C15H25N	Heptyl	4-Methyl

The structural diversity observed in these derivatives underscores the versatility of the β-phenethylamine scaffold. The butan-2-yl and 4-ethyl groups in (Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine represent a unique combination of branching and aromatic substitution, distinguishing it from both stimulant drugs like methamphetamine and larger alkylated analogs.

Preparation Methods

Direct Nucleophilic Substitution Approach

Methodology:

• This approach involves the nucleophilic attack of a butan-2-yl derivative on a suitable electrophilic aromatic precursor, such as a 1-(4-ethylphenyl)ethyl halide or similar activated compounds.
• Typically, the process employs a primary amine or ammonia as the nucleophile, reacting with a halogenated butan-2-yl compound under basic conditions.

Reaction Conditions:

Parameter	Typical Range	Notes
Solvent	Ethanol, methanol, or acetonitrile	Facilitates nucleophilic substitution
Temperature	50–100°C	Elevated temperatures improve yield
Base	Potassium carbonate or sodium hydroxide	Enhances nucleophilicity
Reaction Time	12–24 hours	Sufficient for completion

Advantages:

• Straightforward, single-step process.
• Suitable for large-scale synthesis.

Limitations:

• Possible formation of side products.
• Requires careful control of reaction conditions to maximize selectivity.

Reductive Amination Strategy

Methodology:

• Involves the condensation of a ketone or aldehyde precursor (such as 1-(4-ethylphenyl)ethyl ketone) with butan-2-ylamine or its derivatives, followed by reduction.
• This method is favored for its high selectivity and ability to produce tertiary amines with minimal by-products.

Typical Procedure:

a. Condensation: React the aldehyde with butan-2-ylamine in the presence of an acid catalyst (e.g., acetic acid) at mild temperatures (~50°C).
b. Reduction: Use a reducing agent such as sodium cyanoborohydride or hydrogen with a catalyst (e.g., Pd/C) under mild conditions.

Reaction Parameters:

Parameter	Typical Range	Notes
Solvent	Methanol or ethanol	Supports both condensation and reduction phases
Temperature	25–60°C	Mild conditions prevent over-reduction
Reducing Agent	Sodium cyanoborohydride, H₂/Pd	Ensures selective reduction of imine intermediates

Advantages:

• High selectivity for the target amine.
• Compatible with various functional groups.

Limitations:

• Requires multiple steps.
• Sensitive to moisture and reaction conditions.

Multistep Synthesis from Precursors

Methodology:

• Starting from commercially available precursors such as 4-ethylbenzaldehyde and butan-2-amine derivatives.
• The process involves initial formation of the aromatic amine, followed by alkylation or acylation to introduce the butan-2-yl group.

Typical Sequence:

• Preparation of 4-ethylbenzaldehyde: Commercially available or synthesized via Friedel-Crafts acylation.
• Formation of the aromatic amine: Reductive amination of aldehyde with ammonia or primary amines.
• Alkylation: Reaction of the aromatic amine with butan-2-yl halides or related derivatives under nucleophilic substitution conditions.

Reaction Conditions:

Parameter	Typical Range	Notes
Catalyst	Aluminum chloride or other Lewis acids	Facilitates Friedel-Crafts acylation
Solvent	Dichloromethane, toluene	Suitable for Friedel-Crafts reactions
Temperature	0–50°C	Controlled to prevent side reactions

Advantages:

• High control over functional group placement.
• Suitable for complex molecule synthesis.

Limitations:

• Multi-step process with potential for low overall yield.
• Requires purification at each step.

Research-Backed Synthesis Insights

Recent research highlights environmentally friendly, catalyst-free methods for similar aromatic amines, emphasizing the use of DMSO as both solvent and oxidant in oxidative coupling reactions. For example, a novel method involves the oxidative coupling of aromatic amines with aliphatic amines under mild conditions, producing complex amines efficiently. Although specific to benzothiazoles, the principles can be adapted for synthesizing (Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine via oxidative amination pathways.

Data Summary Table

Method	Key Reactions	Typical Conditions	Advantages	Limitations
Nucleophilic substitution	Halide + amine	Ethanol, 50–100°C, 12–24 hrs	Simple, scalable	Side products, selectivity issues
Reductive amination	Ketone + amine + reducing agent	Methanol, 25–60°C, mild conditions	High selectivity	Multi-step, sensitive to conditions
Multistep precursor synthesis	Friedel-Crafts, alkylation	0–50°C, Lewis acids, organic solvents	Precise functionalization	Lengthy, multiple purification steps
Environmentally friendly methods	Oxidative coupling, DMSO-based	Mild oxidative conditions, ambient temps	Eco-friendly, high efficiency	Still under development, adaptation needed

Chemical Reactions Analysis

Types of Reactions

(Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can convert the compound into simpler amines or other reduced forms.

Substitution: The amine group can participate in substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Halogenating agents or other electrophiles can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitro compounds, while reduction can produce primary or secondary amines.

Scientific Research Applications

(Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may serve as a ligand in biochemical assays or as a precursor in the synthesis of biologically active molecules.

Industry: It can be used in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of (Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the context of its use, whether in medicinal chemistry or other fields.

Comparison with Similar Compounds

Key Structural Features:

• Butan-2-yl group : A branched alkyl chain that enhances lipophilicity.

Synthesis routes for analogous compounds (e.g., ) suggest this amine could be prepared via alkylation of a primary amine precursor, using reagents like 4-bromobutanol under reflux conditions in toluene .

Comparison with Structural Analogs

The compound is compared to structurally related amines with variations in substituents, molecular weight, and applications.

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Substituents	Molecular Weight	Key Properties/Applications
(Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine	C₁₄H₂₃N	4-ethylphenyl, butan-2-yl	205.34	High lipophilicity; potential pharmaceutical intermediate
(Butan-2-yl)[1-(2-fluorophenyl)ethyl]amine	C₁₂H₁₈FN	2-fluorophenyl, butan-2-yl	195.28	Enhanced polarity due to fluorine; research chemical
[1-(4-ethylphenyl)ethyl][(2-fluorophenyl)methyl]amine	C₁₇H₂₀FN	4-ethylphenyl, 2-fluorophenyl	257.34	Increased aromaticity; unclassified use
butan-2-yl({4-[(trifluoromethyl)sulfanyl]phenyl}methyl)amine	C₁₂H₁₆F₃NS	Trifluoromethylsulfanyl, butan-2-yl	263.32	Electron-deficient amine; unknown biological activity
1-(4-Ethylphenyl)ethanamine (QY-8601)	C₁₀H₁₅N	4-ethylphenyl, ethylamine	149.23	Simpler structure; intermediate in drug synthesis

Substituent Effects on Physicochemical Properties

• Electron-Donating vs. Electron-Withdrawing Groups: The 4-ethylphenyl group in the target compound donates electrons via its alkyl chain, increasing basicity compared to analogs with electron-withdrawing groups (e.g., fluorine in C₁₂H₁₈FN or trifluoromethylsulfanyl in C₁₂H₁₆F₃NS) .

• Lipophilicity :

  • The butan-2-yl group and para-ethyl substituent make the target compound more lipophilic than simpler amines like QY-8601 (C₁₀H₁₅N), favoring interactions with hydrophobic biological targets .

Biological Activity

(Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine, an organic compound with the molecular formula $C_{12}H_{19}N$ and a molecular weight of approximately 205.34 g/mol, is characterized by its unique structural features that include both a butan-2-yl group and a 1-(4-ethylphenyl)ethylamine moiety. This configuration imparts distinct chemical reactivity and potential biological activity, making it a subject of interest in pharmacological research and synthetic chemistry.

The biological activity of (Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine is primarily attributed to its ability to interact with various biological targets, including receptors and enzymes. These interactions can modulate enzymatic activity and influence cellular pathways, leading to diverse pharmacological effects. The specific molecular targets and pathways involved can vary based on the compound's application context.

Biological Activity Overview

Research indicates that (Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine may exhibit several biological activities, including:

Study 1: Antimicrobial Activity

A study evaluated the antimicrobial efficacy of several amine derivatives, including those structurally related to (Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine. It was found that certain derivatives exhibited significant inhibition zones against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis. The results indicated that modifications in the phenyl ring could enhance antibacterial activity, suggesting that (Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine might possess similar potential .

Compound	Zone of Inhibition (mm)	Activity
Compound A	24	High
Compound B	20	Moderate
(Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine	TBD	TBD

Study 2: Cytotoxicity Assessment

Another study focused on the cytotoxicity of various amines, including those with similar structural motifs. The cytotoxicity was evaluated using HepG2 cell lines, where a selectivity index was calculated. Compounds with lower cytotoxicity were prioritized for further investigation. Although direct data for (Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine is not available, analogs showed promising results with IC50 values greater than 40 µM, indicating low toxicity .

Synthetic Applications

The synthesis of (Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine typically involves the reaction of 4-ethylacetophenone with butan-2-ylamine under controlled conditions. This process is generally facilitated by suitable catalysts to optimize yield and purity. The compound's unique structure enhances its utility in synthetic chemistry, enabling the production of various substituted amine compounds.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for (Butan-2-yl)[1-(4-ethylphenyl)ethyl]amine, and how can reaction conditions be optimized?

• Methodological Answer : The compound is synthesized via nucleophilic substitution between 1-(4-ethylphenyl)ethyl chloride and butan-2-amine under basic conditions. Common bases include K₂CO₃ or NaOH in solvents like toluene or dichloromethane. Optimization involves adjusting reaction time (12-24 hours), temperature (60-80°C), and stoichiometry (1:1.2 amine:alkyl halide ratio). Purification typically uses column chromatography with silica gel and ethyl acetate/hexane eluents .

Q. How is the compound characterized structurally, and what analytical techniques are essential?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and DEPT-135) confirms backbone connectivity, while High-Resolution Mass Spectrometry (HRMS) validates molecular weight. Infrared (IR) spectroscopy identifies functional groups (e.g., amine N-H stretches at ~3300 cm⁻¹). X-ray crystallography may resolve stereochemistry if crystals are obtainable .

Q. What are the key physicochemical properties influencing its handling in laboratory settings?

• Methodological Answer : Critical properties include solubility (lipophilic due to aryl and alkyl groups, requiring DMSO or THF for dissolution), pKa (~9.5 for the amine group), and stability (sensitive to oxidation; store under inert gas at -20°C). Melting point (if crystalline) and logP (estimated ~3.5) guide solvent selection for reactions .

Advanced Research Questions

Q. How can researchers resolve discrepancies in spectroscopic data during structural elucidation?

• Methodological Answer : Contradictory NMR signals (e.g., overlapping peaks) are addressed via 2D techniques (HSQC, HMBC) to assign protons and carbons unambiguously. Isotopic labeling (e.g., ¹⁵N-amine) or computational NMR prediction tools (GIAO-DFT) can validate assignments. Cross-referencing with analogs (e.g., fluorinated derivatives) helps identify electronic effects .

Q. What computational methods predict the compound’s receptor binding or biological activity?

• Methodological Answer : Molecular docking (AutoDock Vina, Schrödinger Suite) models interactions with targets like monoamine transporters or GPCRs. Quantitative Structure-Activity Relationship (QSAR) models, trained on analogs (e.g., phenethylamine derivatives), predict bioactivity. Density Functional Theory (DFT) calculates electrostatic potential surfaces to assess nucleophilic/electrophilic sites .

Q. How can reaction byproducts or degradation pathways be systematically analyzed?

• Methodological Answer : Liquid Chromatography-Mass Spectrometry (LC-MS) with tandem MS/MS identifies byproducts (e.g., oxidation to imines). Forced degradation studies (acid/base, UV light, heat) reveal stability profiles. Gas Chromatography (GC) monitors volatile degradation products. Mechanistic insights are derived from kinetic studies (Arrhenius plots) .

Q. What experimental designs assess the compound’s environmental fate and ecotoxicological risks?

• Methodological Answer : OECD Guideline 307 evaluates aerobic/anaerobic degradation in soil/water systems. Bioconcentration factors (BCF) are calculated using logD values and in vitro assays (e.g., fish hepatocyte uptake). Toxicity is assessed via Daphnia magna LC₅₀ or algal growth inhibition tests. Metabolite profiling (e.g., hydroxylated derivatives) identifies persistent intermediates .

Data Contradiction & Theoretical Framework

Q. How should researchers address conflicting bioactivity data in different assay systems?

• Methodological Answer : Cross-validate using orthogonal assays (e.g., radioligand binding vs. functional cAMP assays). Control for assay-specific variables: membrane permeability (use PAMPA assays), serum protein binding, or metabolic stability (microsomal incubation). Meta-analysis of structurally related compounds (e.g., ethylphenylamine analogs) identifies trends .

Q. What theoretical frameworks guide the design of derivatives for enhanced selectivity?

• Methodological Answer : Leverage bioisosteric replacement (e.g., substituting 4-ethylphenyl with 4-fluorophenyl for metabolic stability) guided by Hammett σ values. Conformational restriction (e.g., cyclopropyl groups) aligns with target pharmacophores. Free-Wilson analysis or Topliss decision trees prioritize synthetic targets .